Cas no 5682-63-3 (Cyclopropanecarboxylicacid, 2-(p-methoxyphenyl)-3-phenyl-, methyl ester, cis,cis- (8CI))

• Product Name: Cyclopropanecarboxylicacid, 2-(p-methoxyphenyl)-3-phenyl-, methyl ester, cis,cis- (8CI)
• CAS No: 5682-63-3
• MF: C₂₂H₂₀N₄O₂
• MW: 372.419804573059
• CID: 382345
• PubChem ID: 1925459
• Update Time: 2025-04-19

Cyclopropanecarboxylicacid, 2-(p-methoxyphenyl)-3-phenyl-, methyl ester, cis,cis- (8CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 2-(p-methoxyphenyl)-3-phenyl-, methyl ester, cis,cis- (8CI)
• N-(2-methoxyethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide
• Pyrazolo[1,5-a]pyrimidine-2-carboxamide, N-(2-methoxyethyl)-5,7-diphenyl-
• SMSF0006965
• DTXSID00365646
• SR-01000409087
• CB01821
• AKOS001608833
• SR-01000409087-1
• CBMicro_000589
• BIM-0000509.P001
• AG-690/11571616
• EU-0002527
• 5682-63-3

• Inchi： 1S/C22H20N4O2/c1-28-13-12-23-22(27)19-15-21-24-18(16-8-4-2-5-9-16)14-20(26(21)25-19)17-10-6-3-7-11-17/h2-11,14-15H,12-13H2,1H3,(H,23,27)
• InChI Key： UFJJILJIRAZBFL-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2N=C(C3C=CC=CC=3)C=C(C3C=CC=CC=3)N2N=1)NCCOC

Computed Properties

• Exact Mass: 372.1588
• Monoisotopic Mass: 372.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 68.52